Cas no 1249121-51-4 (1-(Methylsulfonyl)cyclohexanecarbonitrile)
1249121-51-4 structure
Product Name:1-(Methylsulfonyl)cyclohexanecarbonitrile
CAS No:1249121-51-4
MF:C8H13NO2S
MW:187.25932097435
CID:2120355
Update Time:2023-08-03
1-(Methylsulfonyl)cyclohexanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(methylsulfonyl)cyclohexanecarbonitrile
- Cyclohexanecarbonitrile, 1-(methylsulfonyl)-
- 1-methanesulfonylcyclohexane-1-carbonitrile
- 1-(Methylsulfonyl)cyclohexanecarbonitrile
-
- Inchi: 1S/C8H13NO2S/c1-12(10,11)8(7-9)5-3-2-4-6-8/h2-6H2,1H3
- InChI Key: ZDPVOBQEECGWJY-UHFFFAOYSA-N
- SMILES: S(C)(C1(C#N)CCCCC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 298
- Topological Polar Surface Area: 66.3
1-(Methylsulfonyl)cyclohexanecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1610904-5g |
1-(Methylsulfonyl)cyclohexane-1-carbonitrile |
1249121-51-4 | 98% | 5g |
¥26681.00 | 2024-08-09 |
1-(Methylsulfonyl)cyclohexanecarbonitrile Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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